Cas no 143260-79-1 (1-(2-Bromoethyl)-3-(bromomethyl)benzene)

• Product Name: 1-(2-Bromoethyl)-3-(bromomethyl)benzene
• CAS No: 143260-79-1
• MF: C₉H₁₀Br₂
• MW: 277.983701229095
• CID: 3742315
• Update Time: 2025-10-29

1-(2-Bromoethyl)-3-(bromomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2-bromoethyl)-3-(bromomethyl)-
• 1-(2-Bromoethyl)-3-(bromomethyl)benzene

• Inchi： 1S/C9H10Br2/c10-5-4-8-2-1-3-9(6-8)7-11/h1-3,6H,4-5,7H2
• InChI Key： KMRDOYYKKVJQIQ-UHFFFAOYSA-N
• SMILES： C1(CCBr)=CC=CC(CBr)=C1

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 288.5±20.0 °C at 760 mmHg
• Flash Point: 146.1±21.0 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(2-Bromoethyl)-3-(bromomethyl)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-Bromoethyl)-3-(bromomethyl)benzene

Recent Advances in the Application of 1-(2-Bromoethyl)-3-(bromomethyl)benzene (CAS: 143260-79-1) in Chemical and Biomedical Research

The compound 1-(2-Bromoethyl)-3-(bromomethyl)benzene (CAS: 143260-79-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bifunctional alkylating agent, characterized by its two reactive bromoalkyl groups, serves as a versatile intermediate in organic synthesis and drug development. Recent studies have explored its potential in the design of novel therapeutic agents, particularly in the development of targeted covalent inhibitors and crosslinking reagents for bioconjugation.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 143260-79-1 in the synthesis of irreversible kinase inhibitors. Researchers utilized its electrophilic properties to create covalent bonds with cysteine residues in the ATP-binding pocket of target kinases, resulting in compounds with enhanced selectivity and prolonged target engagement. The study reported a 3-5 fold improvement in inhibitory potency compared to reversible analogs, highlighting the compound's value in drug discovery.

In materials science, 1-(2-Bromoethyl)-3-(bromomethyl)benzene has shown promise as a crosslinker for polymer networks. A recent ACS Applied Materials & Interfaces publication detailed its use in creating mechanically robust hydrogels with tunable degradation profiles. The dual-reactive nature of the compound allowed for controlled crosslinking density, enabling precise modulation of material properties for biomedical applications such as drug delivery and tissue engineering scaffolds.

From a safety perspective, new toxicological data has emerged regarding this compound. A 2024 regulatory assessment published in Chemical Research in Toxicology provided updated information on its handling requirements and occupational exposure limits. The study emphasized the need for proper personal protective equipment when working with this substance due to its alkylating potential and possible genotoxic effects observed in in vitro assays.

The synthetic applications of 143260-79-1 continue to expand, with recent reports describing its use in flow chemistry setups. An Organic Process Research & Development paper highlighted improved yields (up to 92%) and reduced byproduct formation when using continuous flow reactors compared to traditional batch processes. This advancement addresses previous challenges with the compound's stability during prolonged reactions.

Looking forward, several research groups have proposed innovative applications for 1-(2-Bromoethyl)-3-(bromomethyl)benzene in antibody-drug conjugate (ADC) development. Its ability to form stable linkages between biologics and payloads while maintaining favorable pharmacokinetic properties makes it an attractive candidate for next-generation bioconjugation strategies. Clinical trials incorporating derivatives of this compound are anticipated to begin within the next two years.